Cas no 1158736-09-4 (2-(4-1,3Oxazolo4,5-bpyridin-2-ylmorpholin-2-yl)ethanamine Dihydrochloride)

• Product Name: 2-(4-1,3Oxazolo4,5-bpyridin-2-ylmorpholin-2-yl)ethanamine Dihydrochloride
• CAS No: 1158736-09-4
• MF: C₁₂H₁₈Cl₂N₄O₂
• MW: 321.202920436859
• MDL: MFCD11696388
• CID: 1070246
• PubChem ID: 44120499
• Update Time: 2025-04-20

2-(4-1,3Oxazolo4,5-bpyridin-2-ylmorpholin-2-yl)ethanamine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-[1,3]Oxazolo[4,5-b]pyridin-2-ylmorpholin-2-yl)ethanamine dihydrochloride
• [2-(4-[1,3]oxazolo[4,5-b]pyridin-2-yl-2-morpholinyl)ethyl]amine dihydrochloride
• 2-(4-{[1,3]oxazolo[4,5-b]pyridin-2-yl}morpholin-2-yl)ethanamine dihydrochloride
• 2-[4-([1,3]oxazolo[4,5-b]pyridin-2-yl)morpholin-2-yl]ethanamine;dihydrochloride
• 1158736-09-4
• ALBB-003849
• AKOS015846109
• 2-(4-(Oxazolo[4,5-b]pyridin-2-yl)morpholin-2-yl)ethanamine dihydrochloride
• BS-37217
• MFCD11696388
• 2-(4-1,3Oxazolo4,5-bpyridin-2-ylmorpholin-2-yl)ethanamine Dihydrochloride

• MDL： MFCD11696388
• Inchi： 1S/C12H16N4O2.2ClH/c13-4-3-9-8-16(6-7-17-9)12-15-11-10(18-12)2-1-5-14-11;;/h1-2,5,9H,3-4,6-8,13H2;2*1H
• InChI Key： LGXWEHXTELIHOA-UHFFFAOYSA-N
• SMILES： Cl.Cl.O1CCN(C2=NC3=C(C=CC=N3)O2)CC1CCN

Computed Properties

• Exact Mass: 320.0806812g/mol
• Monoisotopic Mass: 320.0806812g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.4Ų